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For Researchers, Scientists, and Drug Development Professionals

In the realm of food preservation, the demand for natural and effective antimicrobial agents is

ever-increasing, driven by consumer preferences for clean-label products and the need to

ensure food safety. Among the leading natural preservatives are natamycin and nisin, each with

distinct properties and applications. This guide provides a comprehensive comparative analysis

of these two widely used antimicrobials, supported by experimental data and detailed

methodologies to aid researchers and professionals in their application and development

efforts.

Overview and Physicochemical Properties
Natamycin and nisin are both microbial-derived preservatives, but they differ significantly in

their chemical nature, antimicrobial spectrum, and physical characteristics.[1][2] Natamycin is a

polyene macrolide antifungal produced by the bacterium Streptomyces natalensis, while nisin

is a polycyclic antibacterial peptide produced by Lactococcus lactis.[1][2]

A summary of their key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Natamycin and Nisin
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Property Natamycin Nisin

Chemical Class Polyene macrolide antifungal
Lantibiotic (antibacterial

peptide)

Producing Microorganism Streptomyces natalensis Lactococcus lactis

Molecular Weight 665.72 g/mol ~3354 Da

Solubility

Sparingly soluble in water,

soluble in certain organic

solvents.[3]

More soluble in acidic

conditions than in neutral or

alkaline solutions.[4]

Heat Stability
Generally stable at high

temperatures.[3]

Heat-stable, especially at low

pH.[5]

pH Stability
Stable over a wide pH range.

[6]

More stable and soluble in

acidic environments.[4][5]

Appearance
White to creamy-white

crystalline powder
Off-white powder

Mechanism of Action
The distinct antimicrobial activities of natamycin and nisin stem from their different molecular

targets and mechanisms of action.

Natamycin: As an antifungal agent, natamycin targets ergosterol, a crucial component of fungal

cell membranes. It binds to ergosterol, disrupting the membrane's integrity and leading to

leakage of essential cellular components and ultimately, cell death.[1] This specific targeting of

ergosterol makes natamycin highly effective against yeasts and molds while having no effect

on bacteria, which lack ergosterol in their cell membranes.[1][7]

Nisin: Nisin exerts its antibacterial effect by targeting Lipid II, a precursor molecule in the

biosynthesis of the bacterial cell wall.[1] By binding to Lipid II, nisin inhibits cell wall synthesis

and forms pores in the cell membrane, causing a rapid efflux of essential ions and molecules,

leading to cell death.[1][5] Its efficacy is primarily directed against Gram-positive bacteria.[2]
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Figure 1: Simplified signaling pathway of Natamycin and Nisin's mechanisms of action.

Antimicrobial Spectrum and Efficacy
The differing mechanisms of action of natamycin and nisin result in distinct antimicrobial

spectra.

Natamycin is a potent antifungal agent, effective against a broad range of yeasts and molds

commonly found in food products.[8] It has no activity against bacteria.[7]

Nisin exhibits a narrow spectrum of activity, primarily targeting Gram-positive bacteria, including

spoilage organisms and foodborne pathogens like Listeria monocytogenes.[2][9] It is

particularly effective against bacterial spores.[2] Nisin generally has little to no effect on Gram-

negative bacteria, yeasts, or molds.[10]

The minimum inhibitory concentrations (MICs) of natamycin and nisin against various food

spoilage and pathogenic microorganisms are summarized in Table 2.

Table 2: Minimum Inhibitory Concentration (MIC) of Natamycin and Nisin against Selected

Microorganisms
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Microorganism Type
Natamycin MIC
(µg/mL)

Nisin MIC (µg/mL)

Aspergillus niger Mold 0.5 - 6[8] Ineffective[10]

Penicillium roqueforti Mold 0.5 - 6[8] Ineffective[10]

Saccharomyces

cerevisiae
Yeast 1.0 - 5.0[8] Ineffective[10]

Candida albicans Yeast 1.0 - 5.0[8] Ineffective[10]

Listeria

monocytogenes

Gram-positive

Bacteria
Ineffective[8] 1.56 - 12.5

Staphylococcus

aureus

Gram-positive

Bacteria
Ineffective[8] 3.12 - 50

Bacillus cereus
Gram-positive

Bacteria
Ineffective[8] 0.78 - 6.25

Clostridium botulinum
Gram-positive

Bacteria
Ineffective[8] 0.2 - 100

Comparative Efficacy in Food Systems:
Experimental Data
Direct comparative studies of natamycin and nisin in various food matrices provide valuable

insights into their practical applications.

Dairy Products: Galotyri Cheese
A study on the shelf-life of Galotyri cheese evaluated the individual and combined effects of

nisin and natamycin.[11]

Results: Natamycin, both alone and in combination with nisin, effectively suppressed the

growth of yeasts and molds.[11] Nisin treatment alone reduced populations of lactobacilli and

lactococci.[11] The longest shelf-life (>28 days) was achieved with the combined nisin-

natamycin treatments.[11]
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Table 3: Efficacy of Natamycin and Nisin in Galotyri Cheese

Treatment
Target
Microorganism

Observation
Shelf-Life
Extension

Nisin (100-200 IU/g)
Lactobacilli,

Lactococci
Population reduction 18-19 days

Natamycin (0.01-

0.02% w/w)
Yeasts

Significant

suppression
>28 days

Nisin + Natamycin
Yeasts, Lactobacilli,

Lactococci

Synergistic

suppression
>28 days

Liquid Egg White
A comparative study in pasteurized liquid egg white demonstrated the antimicrobial properties

of both preservatives.[12]

Results: Both nisin and natamycin showed a significant antimicrobial effect.[12] Nisin

demonstrated a more pronounced reduction in the total microbial count compared to

natamycin, indicating superior overall antimicrobial properties in this specific food matrix.[12]

Table 4: Efficacy of Natamycin and Nisin in Pasteurized Liquid Egg White

Preservative Concentration
Microbial Reduction (Total
Count)

Nisin 0.1%
Lowest total count (1.71 log

CFU/g) on day 7[12]

Natamycin 0.1%
Lowest total count (2.63 log

CFU/g) on day 7[12]

Control -
Highest total count (4.49 log

CFU/g) on day 30[12]

Beverages: Lemon Soft Drinks
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A study on lemon-flavored soft drinks investigated the use of nisin and natamycin as

alternatives to sodium benzoate and potassium sorbate.[6]

Results: The combination of nisin and natamycin maintained microbial growth below 1 log

CFU/100 mL and exhibited better microbial stability than the formulation with sodium

benzoate and potassium sorbate.[6]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for the accurate assessment of

preservative efficacy.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism.[13] A common method is the broth microdilution assay.[14]

Protocol: Broth Microdilution for MIC Determination

Preparation of Antimicrobial Solutions: Prepare a stock solution of natamycin or nisin in a

suitable solvent. Create a series of twofold dilutions of the stock solution in a 96-well

microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria,

RPMI-1640 for fungi).

Inoculum Preparation: Culture the target microorganism on a suitable agar medium. Prepare

a standardized inoculum suspension in sterile saline or broth to a turbidity equivalent to a 0.5

McFarland standard (approximately 1-5 x 10^8 CFU/mL for bacteria). Dilute this suspension

to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate

wells.

Inoculation and Incubation: Add the standardized inoculum to each well of the microtiter plate

containing the antimicrobial dilutions. Include a positive control (inoculum without

antimicrobial) and a negative control (broth without inoculum). Incubate the plate at an

appropriate temperature (e.g., 35-37°C for bacteria, 28-30°C for fungi) for a specified period

(e.g., 18-24 hours for bacteria, 24-48 hours for fungi).
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Reading and Interpretation: After incubation, visually inspect the wells for turbidity. The MIC

is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Start

Prepare Serial Dilutions
of Preservative

Prepare Standardized
Microbial Inoculum

Inoculate Microtiter Plate Wells

Incubate at
Optimal Conditions

Visually Assess for Growth (Turbidity)

Determine MIC:
Lowest Concentration with No Growth

End

Click to download full resolution via product page

Figure 2: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Preservative Efficacy Testing in a Food Matrix (e.g.,
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This protocol outlines a general procedure for evaluating the effectiveness of preservatives in a

solid food matrix like cheese.[15]

Protocol: Evaluating Preservative Efficacy in Cheese

Cheese Production: Manufacture cheese according to a standardized protocol. Divide the

cheese curd into batches for different treatments (control, natamycin, nisin, combination).

Preservative Application: Incorporate the preservatives into the designated cheese batches

at specified concentrations. This can be done by adding them to the milk, curd, or by surface

application (e.g., spraying or dipping) after cheese formation.

Inoculation (Challenge Test): For a more rigorous evaluation, the surface of the cheese can

be inoculated with a known concentration of target spoilage microorganisms (e.g., a cocktail

of relevant yeast and mold species for natamycin, or Listeria monocytogenes for nisin).

Packaging and Storage: Package the cheese samples under controlled atmosphere or

vacuum, as appropriate for the cheese type, and store them under specified temperature

and humidity conditions that mimic typical storage and distribution.

Microbiological Analysis: At regular intervals during the storage period, take samples from

the cheese (surface and/or core) and perform microbial enumeration using appropriate

selective agar media to determine the populations of the target microorganisms.

Sensory and Physicochemical Analysis: Concurrently, evaluate sensory attributes (flavor,

texture, appearance) and physicochemical parameters (pH, moisture content) to assess the

impact of the preservatives on the overall quality of the cheese.

Data Analysis: Statistically analyze the microbiological, sensory, and physicochemical data to

determine the effectiveness of the preservative treatments in extending the shelf life and

maintaining the quality of the cheese.

Regulatory Status and Safety
Both natamycin and nisin are considered safe for consumption and have been approved by

major regulatory bodies.
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Natamycin is approved for use as a food additive in numerous countries. In the European

Union, it is designated as E235 and is permitted for the surface treatment of certain cheeses

and dried sausages.[16] The U.S. Food and Drug Administration (FDA) also permits its use on

the surface of cheese.

Nisin has been granted "Generally Recognized as Safe" (GRAS) status by the U.S. FDA. In the

European Union, it is listed as E234 and is approved for use in a variety of food products,

including certain cheeses, dairy products, and canned foods.[17][18]

Conclusion
Natamycin and nisin are valuable natural preservatives with distinct and complementary

antimicrobial activities. Natamycin is a highly effective antifungal agent, ideal for preventing

spoilage by yeasts and molds in products like cheese, baked goods, and beverages.[1] Nisin is

a potent antibacterial agent, particularly effective against Gram-positive bacteria and their

spores, making it well-suited for preserving dairy products, meats, and canned foods.[2]

The choice between natamycin and nisin, or their combined use, depends on the specific food

matrix, the target spoilage microorganisms, and the processing conditions. A thorough

understanding of their properties, supported by robust experimental validation, is essential for

their effective application in ensuring food safety and extending shelf life. This guide provides a

foundational framework for researchers and professionals to make informed decisions in the

selection and application of these natural preservatives.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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